![molecular formula C16H21N3O5 B1401721 tert-Butyl 4-(3-formyl-4-nitrophenyl)piperazine-1-carboxylate CAS No. 1395101-69-5](/img/structure/B1401721.png)
tert-Butyl 4-(3-formyl-4-nitrophenyl)piperazine-1-carboxylate
Overview
Description
Tert-butyl 4-(3-formyl-4-nitrophenyl)piperazine-1-carboxylate is a chemical compound with the molecular formula C₁₆H₂₃N₃O₅ . It falls under the category of piperazine derivatives. The compound’s structure consists of a piperazine ring with a tert-butyl ester group and a formyl-nitrophenyl substituent. The tert-butyl group provides steric hindrance, affecting its reactivity and properties .
Molecular Structure Analysis
For a visual representation, refer to the crystal structure in the literature .
Scientific Research Applications
Synthesis and Characterization :
- Liu Ya-hu (2010) synthesized tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate, an important intermediate for biologically active benzimidazole compounds, using a simple low-cost method. This demonstrates the compound's potential as a building block in chemical syntheses (Liu Ya-hu, 2010).
- Zhi-Ping Yang et al. (2021) confirmed the structure of tert-Butyl 4-(4-nitrophenyl)piperazine-1-carboxylate through various spectroscopic techniques and X-ray diffraction. Their research also involved density functional theory calculations to understand the compound's stability and molecular conformations (Zhi-Ping Yang et al., 2021).
Molecular Structure Analysis :
- C. Sanjeevarayappa et al. (2015) studied a similar compound, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, focusing on its crystal structure and biological evaluation. They found that the compound exhibits moderate anthelmintic activity (C. Sanjeevarayappa et al., 2015).
Pharmacological Applications :
- Ashwini Gumireddy et al. (2021) prepared a sterically congested piperazine derivative, indicating the potential for developing pharmacologically useful cores using such compounds (Ashwini Gumireddy et al., 2021).
- Binliang Zhang et al. (2018) synthesized Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H) -carboxylate, a key intermediate for small molecule anticancer drugs, highlighting the compound's relevance in medicinal chemistry (Binliang Zhang et al., 2018).
Anticorrosive Properties :
- B. Praveen et al. (2021) investigated tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate for its anticorrosive behavior on carbon steel, indicating its potential industrial applications (B. Praveen et al., 2021).
Properties
IUPAC Name |
tert-butyl 4-(3-formyl-4-nitrophenyl)piperazine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O5/c1-16(2,3)24-15(21)18-8-6-17(7-9-18)13-4-5-14(19(22)23)12(10-13)11-20/h4-5,10-11H,6-9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPZYLGFMALHYGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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